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Compound of Interest

Compound Name: 5-Bromo-8-methylquinolin-2-ol

CAS No.: 99455-07-9

Cat. No.: B1528392

Get Quote

Executive Summary
5-Bromo-8-methylquinolin-2-ol (CAS: 99455-07-9) is a critical scaffold in the development of

kinase inhibitors and antimicrobial agents. However, its characterization is frequently

complicated by two distinct forms of isomerism: tautomerism (lactam-lactim equilibrium) and

regioisomerism (positional ambiguity of substituents during synthesis).

This guide provides a definitive spectroscopic framework to distinguish the target compound

from its tautomeric form (5-bromo-8-methylquinolin-2(1H)-one) and its most common synthetic

regioisomer (8-bromo-5-methylquinolin-2-ol).

Part 1: Tautomeric Equilibrium (Lactam vs. Lactim)
The primary challenge in characterizing "quinolin-2-ols" is that they rarely exist as alcohols in

solution. They exist in a dynamic equilibrium between the Lactim (2-hydroxy) and Lactam (2-

one) forms.
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In polar solvents (DMSO, Methanol) and the solid state, the equilibrium heavily favors the

Lactam form due to the stability of the amide-like resonance and intermolecular hydrogen

bonding.
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Figure 1: Tautomeric equilibrium shifting toward the stable 2-quinolone (lactam) form.

Spectroscopic Markers for Tautomer Identification
To confirm the presence of the dominant tautomer, researchers must look for specific signals in

IR and NMR.

Feature Lactam Form (Dominant) Lactim Form (Minor/Trace)

IR Spectrum

Strong C=O stretch at 1640–

1670 cm⁻¹Broad N-H stretch

~2800–3200 cm⁻¹

No C=O stretchSharp O-H

stretch ~3400–3550 cm⁻¹

¹H NMR (DMSO-d₆)

N-H Signal: Broad singlet at

11.0–12.0 ppmH-3 Proton:

Upfield doublet (~6.5 ppm)

O-H Signal: Singlet

(exchangeable)Aromatic shifts

resemble quinoline

¹³C NMR Carbonyl (C2): ~160–165 ppm C-O (C2): ~155–160 ppm

Critical Protocol Note: When reporting data for "5-Bromo-8-methylquinolin-2-ol", it is
standard practice to report the spectra of the lactam form if acquired in DMSO-d₆, while

acknowledging the tautomeric name.

Part 2: Regioisomer Differentiation (5-Br vs. 8-Br)
The Doebner-von Miller synthesis and bromination reactions can often yield mixtures of 5-

bromo-8-methyl and 8-bromo-5-methyl isomers. These are structurally distinct and must be

separated.
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The Diagnostic Strategy: NOE Spectroscopy
Nuclear Overhauser Effect (NOE) spectroscopy is the most reliable method to distinguish these

isomers without X-ray crystallography. The key lies in the spatial proximity of the Methyl group

to the aromatic protons.

Scenario A: Target Compound (5-Bromo-8-methyl)[1]
Structure: Methyl is at position 8.[1][2] Bromine is at position 5.[1][3]

NOE Signal: The Methyl group (at C8) is spatially close to H-7.

Result: Strong NOE correlation between Me-8 and H-7.

Scenario B: Isomer (8-Bromo-5-methyl)
Structure: Methyl is at position 5.[2] Bromine is at position 8.[1][3]

NOE Signal: The Methyl group (at C5) is spatially close to H-4 (peri-interaction) and H-6.

Result: Strong NOE correlation between Me-5 and H-4 / H-6.

Unknown Isomer
(Methyl + Bromo substituted)

Perform 1D NOE Experiment
Irradiate Methyl Signal (~2.4 ppm)

NOE Observed with
H-7 (Doublet)

 Interaction with Ortho-H

NOE Observed with
H-4 (Downfield Doublet)

 Peri-interaction

CONFIRMED:
5-Bromo-8-methylquinolin-2-ol

IDENTIFIED ISOMER:
8-Bromo-5-methylquinolin-2-ol
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Figure 2: Decision tree for distinguishing regioisomers using Nuclear Overhauser Effect (NOE).

Part 3: Experimental Protocols
High-Resolution NMR Acquisition
Objective: To obtain resolved signals for H-3, H-4, and the Methyl group to confirm regio-

chemistry.

Solvent: DMSO-d₆ (Preferred) or CD₃OD. Note: CDCl₃ may lead to broad signals due to

intermediate tautomer exchange rates.

Concentration: 5–10 mg in 0.6 mL solvent.

Pulse Sequence:

Standard 1H (30° pulse, 1-2s delay).

1D NOE (Selective irradiation of Methyl peak at ~2.4 ppm).

Key Chemical Shift References (DMSO-d₆):

Methyl (CH₃): δ 2.40 – 2.60 ppm (Singlet).

H-3: δ 6.50 – 6.70 ppm (Doublet, J ≈ 9.5 Hz).

H-4: δ 7.80 – 8.00 ppm (Doublet, J ≈ 9.5 Hz).

Aromatic (H6/H7): δ 7.00 – 7.60 ppm (AB system, J ≈ 8.0 Hz).

FTIR Characterization (ATR Method)
Objective: To confirm the lactam tautomer in the solid state.

Sample Prep: Place ~2 mg of solid directly on the diamond ATR crystal.

Parameters: 4 cm⁻¹ resolution, 16 scans.
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Validation Criteria: Look for the "Amide I" band (C=O stretch) appearing as a strong peak

between 1640–1670 cm⁻¹. Absence of this peak suggests the sample may be a different salt

form or ether derivative (e.g., 2-methoxyquinoline).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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